Cas no 54648-99-6 (3-[(2-methyl-1h-indol-3-yl)methyl]-4-(2-methylphenyl)-1h-1,2,4-triazole-5-thione)

• Product Name: 3-[(2-methyl-1h-indol-3-yl)methyl]-4-(2-methylphenyl)-1h-1,2,4-triazole-5-thione
• CAS No: 54648-99-6
• MF: C₁₉H₁₈N₄S
• MW: 334.438022136688
• CID: 1590322
• PubChem ID: 3041666
• Update Time: 2025-04-21

3-[(2-methyl-1h-indol-3-yl)methyl]-4-(2-methylphenyl)-1h-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 3-[(2-methyl-1h-indol-3-yl)methyl]-4-(2-methylphenyl)-1h-1,2,4-triazole-5-thione
• 2,4-Dihydro-5-((2-methyl-1H-indol-3-yl)methyl)-4-(2-methylphenyl)-3H-1,2,4-triazole-3-thione
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-((2-methyl-1H-indol-3-yl)methyl)-4-(2-methylphenyl)-
• AC1MIBOL
• CTK5A2067
• AG-F-90328
• LS-156228
• 2,4-Dihydro-5-((2-methyl-1H-indol-3-yl)methyl)-4-(2-methylphenyl)-3H-1,2,4-triazole-3-thione; 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-((2-methyl-1H-indol-3-yl)methyl)-4-(2-methylphenyl)-; AC1MIBOL; CTK5A2067; AG-F-90328; LS-156228;
• 54648-99-6
• DTXSID00203094

• Inchi： 1S/C19H18N4S/c1-12-7-3-6-10-17(12)23-18(21-22-19(23)24)11-15-13(2)20-16-9-5-4-8-14(15)16/h3-10,20H,11H2,1-2H3,(H,22,24)
• InChI Key： YQJBDYBTSJVYRO-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC2=C(C)NC3C=CC=CC2=3)N1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 334.12544
• Monoisotopic Mass: 334.125217
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.5
• XLogP3: 4

Experimental Properties

• Density: 1.3
• Boiling Point: 519.7°C at 760 mmHg
• Flash Point: 268.1°C
• Refractive Index: 1.708
• PSA: 43.42